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Compound of Interest

Compound Name: 2-Tetrahydrofuroic Acid

Cat. No.: B147727 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the proper disposal of 2-
Tetrahydrofuroic Acid, a corrosive compound that is harmful if swallowed and can cause

severe skin burns and eye damage.[1][2] Adherence to these guidelines is essential to mitigate

risks and ensure compliance with safety regulations.

Immediate Safety Precautions and Spill
Management
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

personal protective equipment (PPE). In the event of a spill, contain the material using an inert

absorbent and place it in a suitable, closed container for disposal.[1][3] Do not allow the

chemical to enter drains.[1]

Table 1: Personal Protective Equipment (PPE) for Handling 2-Tetrahydrofuroic Acid
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Equipment Type Specification

Eye/Face Protection
Tightly fitting safety goggles or a face shield

(minimum 8-inch).[1]

Hand Protection
Handle with gloves inspected prior to use. Use

proper glove removal technique.[1][2]

Skin Protection
Wear protective clothing to prevent skin contact.

[1][4]

Respiratory Protection

For nuisance exposures, use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 2-Tetrahydrofuroic Acid is through a licensed

professional waste disposal service.[1] The following protocol outlines the general steps to be

taken:

Segregation and Labeling:

Isolate waste 2-Tetrahydrofuroic Acid from other chemical waste streams to prevent

inadvertent reactions.

Clearly label the waste container with the chemical name ("2-Tetrahydrofuroic Acid"),

and relevant hazard symbols (Corrosive).

Containerization:

Use a compatible, leak-proof, and tightly sealed container for storing the waste.

Ensure containers are kept upright to prevent leakage.[1]

Storage:
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Store the sealed waste container in a designated, well-ventilated, and cool, dry area away

from incompatible materials such as strong oxidizing agents and bases.[4][5]

The storage area should be secure and accessible only to authorized personnel.

Professional Disposal:

Arrange for collection by a licensed hazardous waste disposal company.

Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-
Tetrahydrofuroic Acid to ensure they have all the necessary information for safe

handling and transport.

The typical disposal method involves incineration in a chemical incinerator equipped with

an afterburner and scrubber after dissolving or mixing the material with a combustible

solvent.[1]

Disposal of Contaminated Materials:

Any materials used for spill cleanup (e.g., absorbent pads, contaminated soil) and empty

containers should be treated as hazardous waste and disposed of in the same manner as

the chemical itself.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Tetrahydrofuroic Acid.
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Start: 2-Tetrahydrofuroic Acid Waste Generated

Wear Appropriate PPE

Spill Occurs?

Contain Spill with Inert Absorbent

Yes

Collect Waste into Labeled, Closed Container

No

Store in Designated, Secure Area

Contact Licensed Waste Disposal Service

Provide Safety Data Sheet

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Tetrahydrofuroic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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